Cas no 1494151-05-1 (1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1494151-05-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6486617
• Update Time: 2025-10-22

1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[(3,4-dimethylphenyl)methyl]-

• Inchi： 1S/C12H13N3O/c1-9-3-4-11(5-10(9)2)6-15-7-12(8-16)13-14-15/h3-5,7-8H,6H2,1-2H3
• InChI Key： FEHHKBGTEVXAHK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C(C)=C2)C=C(C=O)N=N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 410.7±47.0 °C(Predicted)
• pka: -0.98±0.12(Predicted)

Additional information on 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1494151-05-1)

1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1494151-05-1, this molecule represents a unique structural motif that combines a benzyl group with a triazole ring system, terminated by an aldehyde functionality. This combination of structural features makes it a promising candidate for further exploration in drug discovery and development.

The compound’s core structure consists of a phenyl ring substituted with two methyl groups at the 3 and 4 positions, which enhances its lipophilicity and potential interaction with biological targets. The triazole ring, introduced at the 1-position of the benzyl group, adds another layer of complexity and functionality. The presence of an aldehyde group at the 4-position of the triazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such heterocyclic compounds in modulating biological pathways. Specifically, 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has been investigated for its potential role in inhibiting key enzymes involved in inflammatory and infectious diseases. The triazole moiety is particularly interesting due to its known bioactivity in various therapeutic contexts.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The aldehyde group serves as a versatile handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic properties and target specificity of the molecule. This flexibility has opened up new avenues for designing novel therapeutic agents.

The benzyl substituent at the 1-position contributes to the overall hydrophobicity of the compound, which is often a desirable property for oral bioavailability. Additionally, the dimethylphenyl group enhances electronic stability and influences electronic distribution across the molecule, affecting its reactivity and binding affinity to biological targets. These structural features make 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in developing treatments for neurological disorders. Emerging research suggests that triazole derivatives can interact with neurotransmitter receptors and ion channels, modulating neuronal activity. The specific arrangement of atoms in 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde may facilitate such interactions, making it a candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole core efficiently. These synthetic strategies not only enhance scalability but also allow for rapid diversification of the molecular structure.

In conclusion, 1-(3,4-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule,CAS No. 1494151-05-1 will undoubtedly remain a key reference in academic and industrial settings.